Cas no 1845792-49-5 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid
• CAS No: 1845792-49-5
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 6288928
• PubChem ID: 165522451
• Update Time: 2025-05-25

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1845792-49-5
• EN300-1285268
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid

• Inchi： 1S/C21H19N3O4S/c1-12-20(29-24-23-12)18(10-19(25)26)22-21(27)28-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-11H2,1H3,(H,22,27)(H,25,26)/t18-/m0/s1
• InChI Key： XFMOBAYUXLDLTJ-SFHVURJKSA-N
• SMILES： S1C(=C(C)N=N1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid

Introduction to (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic Acid

The compound with CAS No. 1845792-49-5, known as (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a thiadiazole moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiadiazole ring is a heterocyclic structure commonly associated with various biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery. The integration of the Fmoc group and the thiadiazole ring in this molecule creates a unique platform for exploring its potential as a bioactive agent. Researchers have demonstrated that such structures can exhibit antimicrobial, antioxidant, and even anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that analogs of this compound showed promising results in inhibiting the growth of cancer cells in vitro.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques ensures the correct configuration at the chiral center, which is critical for the compound's biological activity. Advanced methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its role in peptide chemistry is particularly noteworthy, where it can be used to protect amino groups during solid-phase synthesis. Additionally, its thiadiazole component makes it a candidate for exploring its potential as a ligand in metalloorganic frameworks (MOFs), which are widely used in catalysis and gas storage.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of similar compounds. A 2022 study indicated that such molecules exhibit low toxicity to aquatic organisms under controlled conditions, suggesting their potential for use in eco-friendly applications. However, further research is needed to fully understand their long-term environmental impact.

In conclusion, CAS No. 1845792-49-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As advancements in synthetic chemistry continue to unfold, this compound will likely play an increasingly important role in shaping future innovations in pharmacology and materials science.